![molecular formula C10H11BrClNO3S B3144365 2-methyl-2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide CAS No. 5510-10-1](/img/structure/B3144365.png)
2-methyl-2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide
Overview
Description
2-Methyl-2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide is a chemical compound with the linear formula C9H9NO3S . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of this compound and similar compounds has been explored in various studies . For instance, the reactivity of 3-benzylidene- and 3-ethylidene-2,3-dihydro-2-methyl-1,2-benzothiazin-4-one 1,1-dioxide towards alkylidenephosphoranes has been investigated .Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzothiadiazine-1,1-dioxide ring . Various functional groups attached to the ring, such as alkyl, aryl, alkylamino, benzyl, keto, etc., are responsible for the activity of the compound .Chemical Reactions Analysis
The reactivity of 3-benzylidene- and 3-ethylidene-2,3-dihydro-2-methyl-1,2-benzothiazin-4-one 1,1-dioxide towards alkylidenephosphoranes has been studied . The reaction leads to the formation of new heteropolycyclic systems containing the 1,2-benzothiazine 1,1-dioxide skeleton .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds such as 8-nitro-4 h -benzo [ e ] [1,3]thiazin-4-ones are known to be effective anti-tuberculosis drugs .
Mode of Action
For instance, 8-Nitro-4 H -benzo [ e ] [1,3]thiazin-4-ones, which are effective anti-tuberculosis drugs, have a unique mode of action .
Biochemical Pathways
Similar compounds have been shown to have significant effects on certain biochemical pathways .
Pharmacokinetics
Similar compounds have been studied for their pharmacokinetic properties .
Result of Action
Similar compounds have been shown to have significant effects at the molecular and cellular level .
Action Environment
Similar compounds have been studied for their stability and efficacy under various environmental conditions .
Biochemical Analysis
Biochemical Properties
For instance, it has been found to exhibit activity against monoamine oxidase enzymes (MAO A and MAO B) . The nature of these interactions is likely due to the unique structure of the compound, which allows it to bind to the active sites of these enzymes and inhibit their activity .
Cellular Effects
Preliminary studies suggest that this compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 2-Methyl-2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it has been shown to inhibit the activity of monoamine oxidase enzymes, which play a crucial role in the metabolism of neurotransmitters . This inhibition is likely due to the compound’s ability to bind to the active site of these enzymes, preventing them from catalyzing their target reactions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . At lower doses, the compound has been found to exhibit anti-diabetic activity . At higher doses, it may have toxic or adverse effects
Metabolic Pathways
It’s known that the compound interacts with monoamine oxidase enzymes, which play a crucial role in the metabolism of neurotransmitters
Properties
IUPAC Name |
2-methyl-1,1-dioxo-3H-1λ6,2-benzothiazin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3S/c1-10-6-8(11)7-4-2-3-5-9(7)14(10,12)13/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPIFFCMMBZLKDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=O)C2=CC=CC=C2S1(=O)=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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